Cas no 1896597-85-5 ((3-methyloxolan-3-yl)methanesulfonyl chloride)

• Product Name: (3-methyloxolan-3-yl)methanesulfonyl chloride
• CAS No: 1896597-85-5
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• CID: 5858182
• PubChem ID: 115021590
• Update Time: 2025-07-19

(3-methyloxolan-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-methyloxolan-3-yl)methanesulfonyl chloride
• 1896597-85-5
• EN300-1694316
• AT35457
• (3-METHYLTETRAHYDROFURAN-3-YL)METHANESULFONYL CHLORIDE

• Inchi： 1S/C6H11ClO3S/c1-6(2-3-10-4-6)5-11(7,8)9/h2-5H2,1H3
• InChI Key： IJIPMOPQFVAWAR-UHFFFAOYSA-N
• SMILES： ClS(CC1(C)COCC1)(=O)=O

Computed Properties

• Exact Mass: 198.0117431g/mol
• Monoisotopic Mass: 198.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on (3-methyloxolan-3-yl)methanesulfonyl chloride

Recent Advances in the Application of (3-methyloxolan-3-yl)methanesulfonyl chloride (CAS: 1896597-85-5) in Chemical Biology and Pharmaceutical Research

In recent years, (3-methyloxolan-3-yl)methanesulfonyl chloride (CAS: 1896597-85-5) has emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique oxolane ring structure, has demonstrated significant potential in the synthesis of bioactive molecules and the development of novel therapeutic agents. Recent studies have highlighted its utility as a key intermediate in the preparation of sulfonamide-based compounds, which are widely recognized for their pharmacological activities, including antimicrobial, antiviral, and anticancer properties.

A notable application of (3-methyloxolan-3-yl)methanesulfonyl chloride is its role in the synthesis of sulfonamide derivatives targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this reagent in the development of potent inhibitors of carbonic anhydrase IX, a protein overexpressed in various cancers. The study demonstrated that the incorporation of the (3-methyloxolan-3-yl)methanesulfonyl moiety enhanced the binding affinity and selectivity of the inhibitors, leading to improved therapeutic efficacy in preclinical models.

Beyond its applications in drug discovery, (3-methyloxolan-3-yl)methanesulfonyl chloride has also been employed in chemical biology for the selective modification of biomolecules. Researchers have utilized its reactive sulfonyl chloride group to label proteins and peptides, enabling the study of protein-protein interactions and post-translational modifications. A recent publication in ACS Chemical Biology detailed a novel method for site-specific protein sulfonylation using this reagent, which provided insights into the functional roles of sulfonylation in cellular signaling pathways.

The synthetic accessibility and stability of (3-methyloxolan-3-yl)methanesulfonyl chloride further contribute to its widespread adoption in research. Recent advancements in synthetic methodologies have streamlined its production, ensuring high purity and yield. For example, a 2024 study in Organic Process Research & Development described an optimized protocol for the large-scale synthesis of this reagent, highlighting its scalability for industrial applications. These developments have facilitated its use in high-throughput screening campaigns and combinatorial chemistry, where reliable and efficient reagents are essential.

Despite its promising applications, challenges remain in the utilization of (3-methyloxolan-3-yl)methanesulfonyl chloride. Issues such as reagent stability under certain reaction conditions and the need for further optimization of reaction protocols have been noted in recent literature. However, ongoing research efforts are addressing these limitations, with a focus on improving the reagent's reactivity and compatibility with diverse synthetic transformations. Future studies are expected to explore its potential in emerging areas such as targeted drug delivery and covalent inhibitor design.

In conclusion, (3-methyloxolan-3-yl)methanesulfonyl chloride (CAS: 1896597-85-5) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile have enabled its use in diverse applications, from drug discovery to biomolecular labeling. As research continues to uncover new opportunities for this reagent, it is poised to play an increasingly important role in the development of next-generation therapeutics and chemical probes.